Cas no 5465-84-9 (phenyl 2,4,6-trimethylbenzene-1-sulfonate)

• Product Name: phenyl 2,4,6-trimethylbenzene-1-sulfonate
• CAS No: 5465-84-9
• MF: C₁₅H₁₆O₃S
• MW: 276.350743293762
• CID: 382027
• PubChem ID: 230708
• Update Time: 2025-08-05

phenyl 2,4,6-trimethylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2,4,6-trimethyl-, phenyl ester
• phenyl 2,4,6-trimethylbenzenesulfonate
• 2,4,6-trimethyl-benzenesulfonic acid phenyl ester
• 2,4,6-Trimethyl-benzolsulfonsaeure-phenylester
• AC1L5K44
• AC1Q6Y09
• AR-1L0403
• CTK5A2130
• mesitylenesulfonic acid phenylester
• NSC25848
• phenyl mesitylenesulfonate
• Phenylmesitylensulfonat
• phenyl 2,4,6-trimethylbenzene-1-sulfonate
• DTXSID70282437
• 5465-84-9
• AKOS008677804
• F3386-5142
• NSC-25848
• SCHEMBL2024083
• BBTGZLICINVWQG-UHFFFAOYSA-N

• Inchi： 1S/C15H16O3S/c1-11-9-12(2)15(13(3)10-11)19(16,17)18-14-7-5-4-6-8-14/h4-10H,1-3H3
• InChI Key： BBTGZLICINVWQG-UHFFFAOYSA-N
• SMILES： S(C1C(C)=CC(C)=CC=1C)(=O)(=O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 276.08208
• Monoisotopic Mass: 276.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 43.37
• LogP: 4.46030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters